Cas no 327175-05-3 (4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one)

4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one structure
327175-05-3 structure
Product Name:4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one
CAS No:327175-05-3
MF:C12H16O4
MW:224.253044128418
CID:1452096
PubChem ID:54686805
Update Time:2025-04-20

4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 4-hydroxy-6-(2-oxoheptyl)-
    • 4-hydroxy-6-(2-oxoheptyl)pyran-2-one
    • hexanoyltriacetic acid lactone
    • 4-hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one
    • 4-hydroxy-6-(2-oxoheptyl)-2-pyranone
    • 4-Hydroxy-6-(2-oxo-heptyl)-pyran-2-one
    • DTXSID90715797
    • 327175-05-3
    • Q27135544
    • HTAL
    • CHEBI:66959
    • SCHEMBL3701186
    • A1-01484
    • 4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one
    • Inchi: 1S/C12H16O4/c1-2-3-4-5-9(13)6-11-7-10(14)8-12(15)16-11/h7-8,14H,2-6H2,1H3
    • InChI Key: GHURLXDGHMZIGJ-UHFFFAOYSA-N
    • SMILES: CCCCCC(CC1OC(=O)C=C(O)C=1)=O

Computed Properties

  • Exact Mass: 224.10488
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 363.0±42.0 °C at 760 mmHg
  • Flash Point: 136.8±21.4 °C
  • PSA: 63.6
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one Security Information

4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H949808-10mg
4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one
327175-05-3
10mg
$ 261.00 2023-09-07
TRC
H949808-25mg
4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one
327175-05-3
25mg
$ 628.00 2023-09-07
TRC
H949808-100mg
4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one
327175-05-3
100mg
$ 2070.00 2023-09-07
A2B Chem LLC
AD50960-10mg
2H-Pyran-2-one, 4-hydroxy-6-(2-oxoheptyl)-
327175-05-3
10mg
$371.00 2024-04-20
A2B Chem LLC
AD50960-25mg
2H-Pyran-2-one, 4-hydroxy-6-(2-oxoheptyl)-
327175-05-3
25mg
$723.00 2024-04-20
A2B Chem LLC
AD50960-100mg
2H-Pyran-2-one, 4-hydroxy-6-(2-oxoheptyl)-
327175-05-3
100mg
$2103.00 2024-04-20
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.